N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide

• Molecular Formula: C14H21NO4S
• Molecular Weight: 299.39 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-(furan-2-ylmethyl)pentanamide
• InChI: InChI=1S/C14H21NO4S/c1-2-3-6-14(16)15(10-13-5-4-8-19-13)12-7-9-20(17,18)11-12/h4-5,8,12H,2-3,6-7,9-11H2,1H3
• InChI Key: XMVFXJJFDYWVPL-UHFFFAOYSA-N
• SMILES: CCCCC(=O)N(CC1=CC=CO1)C2CCS(=O)(=O)C2

Description

N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide, also known as Compound A, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A is not fully understood, but it is believed to act through multiple pathways. In cancer cells, N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell growth. In neurodegenerative diseases, N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A has been shown to activate the Nrf2 pathway, which is involved in cellular defense mechanisms against oxidative stress. In inflammation, N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in inflammation and pain.
Biochemical and Physiological Effects:
N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A has been shown to have various biochemical and physiological effects. In cancer cells, N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A has been shown to induce apoptosis, inhibit cell growth, and reduce the expression of oncogenes. In neurodegenerative diseases, N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A has been shown to improve cognitive function, reduce oxidative stress, and protect against neuronal damage. In inflammation, N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A has been shown to reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

One advantage of N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A is its potential as a therapeutic agent in various research fields. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential. Another limitation is the difficulty in synthesizing and purifying the compound, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A. One direction is to further investigate its mechanism of action, which can provide insight into its therapeutic potential. Another direction is to optimize its synthesis and purification methods to increase its availability for research purposes. Additionally, research can be conducted to investigate its potential applications in other research fields, such as cardiovascular diseases and metabolic disorders.
In conclusion, N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A is a synthetic compound that has potential applications in various research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A can provide insight into its therapeutic potential and contribute to the development of new treatments for various diseases.

Synthesis Methods

The synthesis of N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A involves the reaction of 2-furanmethanol and 3-thiopheneacetic acid to form the intermediate compound, which is then reacted with pentanoyl chloride to obtain the final product. The purity of the compound can be improved through recrystallization and chromatography techniques.

Scientific Research Applications

N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A has been studied for its potential applications in various research fields, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative diseases, N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A has been shown to have neuroprotective effects and improve cognitive function. In inflammation, N-(1,1-dioxidotetrahydro-3-thienyl)-N-(2-furylmethyl)pentanamide A has been shown to reduce inflammation and oxidative stress.